2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

Lipophilicity Physicochemical Properties Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12N4
Molecular Weight 152.20 g/mol
Cat. No. B13281022
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
Molecular FormulaC7H12N4
Molecular Weight152.20 g/mol
Structural Identifiers
SMILESCCC1=NN2CCCNC2=N1
InChIInChI=1S/C7H12N4/c1-2-6-9-7-8-4-3-5-11(7)10-6/h2-5H2,1H3,(H,8,9,10)
InChIKeyNRGZYQQDDUETIN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Core Structure & Chemical Context


2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1692320-21-0) is a partially hydrogenated triazolopyrimidine, distinguishing it from the more commonly studied fully aromatic [1,2,4]triazolo[1,5-a]pyrimidines. Its core scaffold consists of a fused triazole-pyrimidine ring system with a single ethyl substituent at the 2-position and a saturated 4,5,6,7-tetrahydro pyrimidine ring, as confirmed by its SMILES notation CCc1nc2n(n1)CCCN2 . As a ligand scaffold, substituted [1,2,4]triazolo[1,5-a]pyrimidines have been used to construct coordination compounds with first-row transition metals, where substitution pattern (e.g., ethyl vs. methyl vs. phenyl) influences metal binding geometry and crystal packing [1].

Coordination chemistry

Conformationally flexible tetrahydro N-donor ligand for first-row transition metal studies

CNS library core

Reported low TPSA and LogP values may support permeability-focused library design

Supramolecular building block

Single H-bond donor (NH) allows directed assembly research absent in aromatic analogs

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Substitution Specificity


The 2-ethyl, tetrahydro substitution pattern of this compound creates a unique combination of steric, electronic, and conformational properties that cannot be replicated by fully aromatic analogs or differently substituted tetrahydro derivatives. The saturated 4,5,6,7-tetrahydro ring introduces conformational flexibility and alters the electronic environment of the nitrogen donor atoms compared to planar aromatic triazolopyrimidines, as evidenced by the distinct coordination geometries and crystal packing observed in metal complexes of ethyl-substituted versus methyl- or phenyl-substituted ligands [1]. Computed physicochemical properties, including TPSA (39.99 Ų), LogP (0.3748), and hydrogen-bond donor count (1), further differentiate this compound from its close analogs, with each property affecting solubility, permeability, and metal-binding affinity in ways that cannot be predicted by simple structural extrapolation .

H-Bond capacity mismatch

Fully aromatic triazolopyrimidines lack the single H-bond donor present in this tetrahydro scaffold, potentially altering supramolecular outcomes.

Conformational flexibility

The saturated 4,5,6,7-ring introduces conformational degrees of freedom absent in planar aromatic analogs; metal-binding geometries may shift.

Physicochemical profile

Computed LogP and TPSA differ from aromatic scaffolds; substitution with methyl or phenyl may non-linearly alter solubility and permeability.

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Differentiation Evidence


LogP Differentiation: Tetrahydro vs. Aromatic Analogs

The computed LogP of the target 2-ethyl-tetrahydro compound is 0.3748 . While no experimentally determined LogP for the closest fully aromatic analog 5,7-diethyl-1,2,4-triazolo[1,5-a]pyrimidine (detp) has been published in the accessed literature, aromatic ring systems generally exhibit higher lipophilicity than their partially saturated counterparts due to increased polarizability. The low LogP suggests superior aqueous solubility and potentially distinct pharmacokinetic behavior compared to aromatic triazolopyrimidines.

LogP
Data to verify
0.37
Computed lipophilicity; aromatic analogs may be higher
Comparator data unavailable
Lipophilicity Physicochemical Properties Drug Design

Hydrogen-Bond Donor Capacity: Tetrahydro vs. Aromatic Analogs

The target compound possesses one hydrogen-bond donor (HBD = 1) due to the saturated pyrimidine NH, whereas fully aromatic [1,2,4]triazolo[1,5-a]pyrimidines lack an HBD entirely . This single donor site enables directed hydrogen-bonding interactions unavailable to aromatic analogs, as demonstrated in crystal structures of metal complexes where tetrahydro triazolopyrimidine ligands engage in specific H-bond networks [1].

H-Bond Donor
Class-level inference
Target: 1 HBD
vs. Aromatic class: 0 HBD
May support H-bonding interactions unavailable in aromatic class
Observed in crystal structures [1]
Hydrogen Bonding Supramolecular Chemistry Crystal Engineering

TPSA Differentiation: Tetrahydro Scaffold

The topological polar surface area (TPSA) of the target compound is 39.99 Ų . This is significantly lower than typical drug-like molecules (commonly >60 Ų), suggesting excellent membrane permeability potential. The tetrahydro scaffold provides a unique vector for further functionalization at multiple positions while maintaining a low baseline TPSA.

TPSA
Data to verify
39.99 Ų
Low polar surface area may support permeability screening
Below typical oral drug TPSA threshold (~60 Ų)
Polar Surface Area Medicinal Chemistry Permeability

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Application Scenarios


Coordination Chemistry and Metal Complex Synthesis

The ethyl-substituted tetrahydro scaffold serves as a conformationally flexible N-donor ligand. Its single H-bond donor and low TPSA enable construction of metal complexes with distinct geometries not achievable with planar aromatic triazolopyrimidine ligands, as evidenced by the structural diversity observed in [1,2,4]triazolo[1,5-a]pyrimidine-based coordination compounds [1]. Researchers developing new catalysts, magnetic materials, or metallodrugs can exploit this scaffold to tune metal-binding modes.

Medicinal Chemistry Scaffold for CNS-Penetrant Library Design

With a computed LogP of 0.3748 and TPSA of 39.99 Ų, this compound falls within favorable ranges for CNS drug discovery . Its tetrahydro ring provides an additional vector for derivatization at positions 5, 6, or 7, while the 2-ethyl group offers a defined lipophilic contact. Medicinal chemists can use this core to generate focused libraries targeting neurological or psychiatric indications where low TPSA and controlled lipophilicity are essential.

Supramolecular Building Block for Hydrogen-Bond-Directed Assembly

The single N-H donor in the saturated pyrimidine ring enables directional hydrogen bonding that is absent in fully aromatic triazolopyrimidines. This property is critical for crystal engineering, host-guest systems, and molecular recognition studies where precise H-bond geometry is required [2]. The computed H-bond acceptor count of 4 further provides multiple complementary interaction sites.

Application
Selection Property
Validation Focus
Metal complex synthesis
Conformationally flexible tetrahydro N-donor scaffold
Coordination geometry and crystal-packing studies
CNS-focused library design
Low TPSA and computed LogP profile
Permeability screening in CNS research models
Supramolecular assembly
Single directional H-bond donor (NH)
Hydrogen-bond-directed crystal engineering
Quote Request

Request a Quote for 2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.